molecular formula C13H20FNO2 B8365907 N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline

N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline

Cat. No.: B8365907
M. Wt: 241.30 g/mol
InChI Key: ONVDCVNCGCUJMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline is a useful research compound. Its molecular formula is C13H20FNO2 and its molecular weight is 241.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H20FNO2

Molecular Weight

241.30 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline

InChI

InChI=1S/C13H20FNO2/c1-4-16-13(17-5-2)10-15(3)12-9-7-6-8-11(12)14/h6-9,13H,4-5,10H2,1-3H3

InChI Key

ONVDCVNCGCUJMD-UHFFFAOYSA-N

Canonical SMILES

CCOC(CN(C)C1=CC=CC=C1F)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of N-(2,2-diethoxyethyl)-2-fluoroaniline (1.00 g, 4.40 mmol) in anhydrous DMF (10 mL) at 0° C. was added NaH (0.16 g, 6.60 mmol) portionwise. After 30 min, MeI (0.5 mL, 8.80 mmol) was added, and the mixture was stirred at room temperature overnight. The reaction mixture was extracted with EtOAc (2×100 mL), and the EtOAc solution was washed with water (50 mL) and brine (50 mL), dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure to give N-(2,2-diethoxyethyl)-2-fluoro-N-methylaniline (0.41 g, 38%) as a colorless oil. 1H NMR (400 MHz, CDCl3): δ 7.05-6.96 (m, 3 H), 6.83-6.81 (m, 1H), 4.69 (t, 1H, J=5.2 Hz), 3.72-3.64 (m, 2H), 3.55-3.49 (m, 2H), 3.33 (dd, 2H, J=5.2, 1.2 Hz), 2.97 (s, 3H), 1.19-1.53 (m, 6H).
Quantity
1 g
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reactant
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0.16 g
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10 mL
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0.5 mL
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reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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